Cas no 2172630-59-8 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}but-2-enoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}but-2-enoic acid
• CAS No: 2172630-59-8
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 5973126
• PubChem ID: 165816453
• Update Time: 2025-05-23

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}but-2-enoic acid
• EN300-1573325
• 2172630-59-8
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}but-2-enoic acid

• Inchi： 1S/C26H21FN2O5/c27-17-12-16(25(32)28-11-5-10-24(30)31)13-18(14-17)29-26(33)34-15-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-10,12-14,23H,11,15H2,(H,28,32)(H,29,33)(H,30,31)/b10-5+
• InChI Key： FNHUSIMVDFXFGB-BJMVGYQFSA-N
• SMILES： FC1C=C(C(NC/C=C/C(=O)O)=O)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}but-2-enoic acid

Comprehensive Analysis of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}but-2-enoic acid (CAS No. 2172630-59-8)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}but-2-enoic acid (CAS No. 2172630-59-8) is a highly specialized fluorinated phenylformamide derivative with significant applications in peptide synthesis and bioconjugation chemistry. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a but-2-enoic acid moiety, makes it a valuable intermediate in the development of targeted drug delivery systems and biopharmaceuticals. Researchers are increasingly focusing on this compound due to its potential in precision medicine and cancer therapeutics, aligning with current trends in personalized healthcare.

One of the most searched questions in AI-driven drug discovery platforms is how fluorinated compounds enhance bioavailability and metabolic stability. The presence of a 5-fluorophenyl group in this molecule addresses these concerns, as fluorine atoms are known to improve binding affinity and pharmacokinetic properties. This aligns with the growing demand for next-generation therapeutics that combine small-molecule precision with biologics-like efficacy. The Fmoc-protected amine further ensures compatibility with solid-phase peptide synthesis (SPPS), a technique widely adopted in biotech startups and academic research.

From an SEO perspective, terms like "Fmoc-amino acid derivatives" and "fluorophenylformamide applications" rank high in scientific search queries. The compound’s CAS No. 2172630-59-8 is frequently indexed in chemical databases such as PubChem and Reaxys, underscoring its relevance in high-impact research. Recent studies highlight its utility in designing PROTACs (Proteolysis Targeting Chimeras), a breakthrough in degradation-based therapeutics. This positions the molecule at the forefront of cutting-edge oncology research, a topic dominating biopharma conferences in 2024.

Another critical aspect is the compound’s role in click chemistry and bioorthogonal reactions. The α,β-unsaturated carboxylic acid (but-2-enoic acid) segment enables Michael addition reactions, a feature exploited in ligand-targeted imaging. This resonates with the surge in demand for theranostic agents—molecules that combine diagnostics and therapy. Laboratories specializing in radiopharmaceuticals have shown particular interest in this scaffold due to its potential for PET tracer development.

In summary, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}but-2-enoic acid represents a multifunctional building block for innovative drug design. Its integration into AI-augmented molecular platforms and alignment with sustainable chemistry principles (e.g., atom economy via fluorine incorporation) further elevate its industrial and academic appeal. As the scientific community pivots toward fragment-based drug discovery, this compound’s structural versatility ensures its continued prominence in medicinal chemistry literature.